N-(3,5-dichlorophenyl)-4-(3-hydroxyphenyl)-1-piperazinecarbothioamide

• IUPAC Name: N-(3,5-dichlorophenyl)-4-(3-hydroxyphenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C17H17Cl2N3OS/c18-12-8-13(19)10-14(9-12)20-17(24)22-6-4-21(5-7-22)15-2-1-3-16(23)11-15/h1-3,8-11,23H,4-7H2,(H,20,24)
• InChI Key: AYMIOKBDMPUJDX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=CC=C2)O)C(=S)NC3=CC(=CC(=C3)Cl)Cl
• Molecular Formula: C17H17Cl2N3OS
• Molecular Weight: 382.3 g/mol

Description

N-(3,5-dichlorophenyl)-4-(3-hydroxyphenyl)-1-piperazinecarbothioamide, also known as AGN-2979, is a chemical compound that has been studied extensively for its potential use in various scientific research applications. This compound was first synthesized in the early 2000s and has since been the subject of numerous studies investigating its mechanism of action, biochemical and physiological effects, as well as its potential advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of N-(3,5-dichlorophenyl)-4-(3-hydroxyphenyl)-1-piperazinecarbothioamide involves its binding to the 5-HT1A receptor subtype, which leads to the activation of various intracellular signaling pathways. This activation results in the modulation of neurotransmitter release and subsequent changes in neuronal activity. The exact mechanism by which this compound modulates the 5-HT1A receptor subtype is still not fully understood and requires further investigation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been demonstrated to increase serotonin levels in the brain, which is thought to be responsible for its anxiolytic and antidepressant effects. Additionally, this compound has been shown to reduce stress-induced activation of the hypothalamic-pituitary-adrenal axis, which is involved in the regulation of the body's stress response.

Advantages and Limitations for Lab Experiments

N-(3,5-dichlorophenyl)-4-(3-hydroxyphenyl)-1-piperazinecarbothioamide has several advantages for lab experiments. It is highly selective for the 5-HT1A receptor subtype, making it a useful tool for investigating the role of this receptor subtype in various neuropsychiatric disorders. Additionally, this compound has a long half-life, allowing for sustained activation of the 5-HT1A receptor subtype. However, one potential limitation of this compound is its low solubility in water, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for the study of N-(3,5-dichlorophenyl)-4-(3-hydroxyphenyl)-1-piperazinecarbothioamide. One potential area of investigation is its potential use as a therapeutic agent for various neuropsychiatric disorders such as depression and anxiety disorders. Additionally, further research is needed to fully elucidate the mechanism by which this compound modulates the 5-HT1A receptor subtype. Finally, the development of more water-soluble analogs of this compound may improve its utility as a research tool.

Scientific Research Applications

N-(3,5-dichlorophenyl)-4-(3-hydroxyphenyl)-1-piperazinecarbothioamide has been primarily studied for its potential use as a selective serotonin receptor agonist. It has been shown to bind specifically to the 5-HT1A receptor subtype, which is involved in the regulation of mood, anxiety, and stress. This receptor subtype has also been implicated in the pathogenesis of various neuropsychiatric disorders such as depression, anxiety disorders, and schizophrenia.